Cas no 500188-25-0 (N-(4-Acetylamino-3-methyl-phenyl)-2-chloro-propionamide)

N-(4-Acetylamino-3-methyl-phenyl)-2-chloro-propionamide structure
500188-25-0 structure
Product Name:N-(4-Acetylamino-3-methyl-phenyl)-2-chloro-propionamide
CAS No:500188-25-0
MF:C12H15ClN2O2
MW:254.712702035904
CID:3072706
PubChem ID:3135502
Update Time:2025-04-21

N-(4-Acetylamino-3-methyl-phenyl)-2-chloro-propionamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Acetylamino-3-methyl-phenyl)-2-chloro-propionamide
    • AKOS024305336
    • AKOS000577930
    • N-(4-acetamido-3-methylphenyl)-2-chloropropanamide
    • 500188-25-0
    • MDL: MFCD02225617
    • Inchi: 1S/C12H15ClN2O2/c1-7-6-10(15-12(17)8(2)13)4-5-11(7)14-9(3)16/h4-6,8H,1-3H3,(H,14,16)(H,15,17)
    • InChI Key: KRKFRBLGCWXUFP-UHFFFAOYSA-N
    • SMILES: ClC(C)C(NC1C=CC(=C(C)C=1)NC(C)=O)=O

Computed Properties

  • Exact Mass: 254.0822054Da
  • Monoisotopic Mass: 254.0822054Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.2Ų
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